Cas no 2138526-10-8 (2-2-(1,2-thiazol-5-yl)ethyl-2H-1,2,3-triazol-4-amine)

• Product Name: 2-2-(1,2-thiazol-5-yl)ethyl-2H-1,2,3-triazol-4-amine
• CAS No: 2138526-10-8
• MF: C₇H₉N₅S
• MW: 195.244858503342
• CID: 5602866
• PubChem ID: 165479799
• Update Time: 2025-05-21

2-2-(1,2-thiazol-5-yl)ethyl-2H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-[2-(1,2-thiazol-5-yl)ethyl]-2H-1,2,3-triazol-4-amine
• 2138526-10-8
• EN300-1114399
• 2-2-(1,2-thiazol-5-yl)ethyl-2H-1,2,3-triazol-4-amine

• Inchi： 1S/C7H9N5S/c8-7-5-9-12(11-7)4-2-6-1-3-10-13-6/h1,3,5H,2,4H2,(H2,8,11)
• InChI Key： VHTDZPSMSRHHBB-UHFFFAOYSA-N
• SMILES： S1C(=CC=N1)CCN1N=CC(N)=N1

Computed Properties

• Exact Mass: 195.05786648g/mol
• Monoisotopic Mass: 195.05786648g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 97.9Ų

Additional information on 2-2-(1,2-thiazol-5-yl)ethyl-2H-1,2,3-triazol-4-amine

Compound CAS No. 2138526-10-8: 2-(1,2-thiazol-5-yl)ethyl 2H-1,2,3-triazol-4-amine

The compound with CAS No. 2138526-10-8, commonly referred to as 2-(1,2-thiazol-5-yl)ethyl 2H-1,2,3-triazol-4-amine, is a structurally complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its unique combination of functional groups and heterocyclic systems, which contribute to its potential applications in drug discovery and material science.

Thiazole and triazole are two key structural motifs present in this compound. Thiazole is a five-membered aromatic heterocycle containing sulfur and nitrogen atoms, while triazole is another five-membered ring with two nitrogen atoms. These heterocycles are known for their stability and ability to engage in various non-covalent interactions, making them valuable components in drug design. Recent studies have highlighted the role of such heterocycles in modulating pharmacokinetic properties and enhancing bioavailability.

The synthesis of 2-(1,2-thiazol-5-yl)ethyl 2H-1,2,3-triazol-4-amine involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high product quality.

In terms of applications, this compound has shown promise in the development of bioactive molecules. Its ability to act as a ligand in metalloenzyme inhibition has been a focal point of recent investigations. For example, studies have demonstrated that this compound can inhibit certain proteases involved in inflammatory pathways, suggesting its potential utility in anti-inflammatory therapies.

Moreover, the compound's electronic properties make it a candidate for use in organic electronics. Its conjugated system allows for efficient charge transport, which is essential for materials used in organic light-emitting diodes (OLEDs) and thin-film transistors (TFTs). Emerging research is exploring how modifications to the thiazole and triazole moieties can further enhance these electronic properties.

The pharmacological evaluation of 2-(1,2-thiazol-5-yl)ethyl 2H-1,2,3-triazol-4-amine has revealed interesting bioactivity profiles. In vitro assays have shown that it exhibits moderate activity against several cancer cell lines, indicating its potential as an anticancer agent. Additionally, preliminary toxicological studies suggest that the compound has a favorable safety profile at therapeutic concentrations.

In conclusion, CAS No. 2138526-10-8, or 2-(1,2-thiazol-5-yl)ethyl 2H-1,2,3-triazol-amine, represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for researchers seeking innovative solutions in drug discovery and materials science.